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Introduction
Dibromomethane (CH2Br2), also known as methylene bromide, is a halogenated hydrocarbon

with the chemical formula CH2Br2.[1] It is a colorless liquid with a sweet, chloroform-like odor.

[2][3] This technical guide provides an in-depth overview of the core physical properties of

dibromomethane, compiled from various scientific sources. The guide is intended to be a

valuable resource for researchers, scientists, and professionals in drug development and other

scientific fields who require accurate and detailed information on this compound.

Core Physical Properties
The physical characteristics of a compound are crucial for its application in various

experimental and industrial settings. Understanding these properties is fundamental for

designing and interpreting experiments, ensuring safety, and developing new applications.

Quantitative Data Summary
The following table summarizes the key quantitative physical properties of dibromomethane for

easy reference and comparison.
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Physical
Property

Value Units Conditions Citations

Molecular Weight 173.83 g/mol [1][2][4]

Density 2.477 g/mL at 25 °C [2][4][5]

2.4970 g/mL at 20 °C [3]

2.5
(relative to water

= 1)

Melting Point -52 °C [2][4]

-52.5 °C [3]

-52.7 °C [6]

-53 °C [7][8]

Boiling Point 96-98 °C [2][4][5]

97.0 °C [3]

97 °C [8]

Solubility in

Water
1.2 g/100ml at 15 °C

11.7 g/L [2]

12.5 g/L at 20 °C [7][9]

Insoluble/Slightly

Soluble
[9]

Vapor Pressure 34.9 mm Hg at 20 °C [1][2][4]

44.4 mm Hg at 25 °C

4.65 kPa at 20.0 °C [9]

Refractive Index 1.541 at 20 °C (n20/D) [2][4][9]

Vapor Density 6.05 (Air = 1) [2][4]
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Experimental Protocols
Accurate determination of physical properties is paramount in chemical research. The following

are generalized, detailed methodologies for key experiments cited in the determination of the

physical properties of organic compounds like dibromomethane.

Determination of Melting Point (Capillary Method)
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a very narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Heating oil (if using a Thiele tube)

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the solid organic compound is finely powdered using

a mortar and pestle.

Capillary Tube Filling: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for

a sample height of 2-3 mm.

Apparatus Setup:

Thiele Tube: The capillary tube is attached to a thermometer with a rubber band or a small

piece of tubing. The thermometer and attached capillary are then immersed in the heating

oil within the Thiele tube, ensuring the sample is level with the thermometer bulb.
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Digital Apparatus: The capillary tube is inserted into the designated slot in the melting point

apparatus.

Heating: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute,

especially as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal of the solid melts is

recorded as the end of the melting range.

Purity Assessment: A sharp melting range (typically 0.5-1 °C) is indicative of a pure

compound. An impure substance will typically exhibit a depressed and broader melting

range.

Determination of Boiling Point (Distillation Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.

Apparatus:

Distillation flask (round-bottom flask)

Condenser

Receiving flask

Thermometer and adapter

Heating mantle or water bath

Boiling chips

Procedure:

Apparatus Assembly: A simple distillation apparatus is assembled. The liquid sample (e.g.,

10 mL of dibromomethane) is placed in the distillation flask along with a few boiling chips to

ensure smooth boiling.
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Thermometer Placement: The thermometer is positioned so that the top of the bulb is level

with the bottom of the side arm of the distillation flask. This ensures that the recorded

temperature is that of the vapor distilling into the condenser.

Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the

thermometer bulb.

Temperature Reading: The temperature will rise and then stabilize. The constant

temperature at which the liquid actively distills is recorded as the boiling point. This is the

temperature at which a drop of condensate is continuously forming on the thermometer bulb.

Data Collection: The boiling point is typically recorded as a range, from the temperature

when the first drop of distillate is collected to when the last drop is collected before the

temperature begins to drop.

Determination of Density (Pycnometer Method)
Density is the mass of a substance per unit volume.

Apparatus:

Pycnometer (a small glass flask with a precise volume)

Analytical balance

Thermometer

Procedure:

Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is

accurately determined using an analytical balance.

Mass of Pycnometer with Sample: The pycnometer is filled with the liquid sample

(dibromomethane), ensuring no air bubbles are present. The stopper is inserted, and any

excess liquid is carefully wiped from the outside. The mass of the filled pycnometer is then

measured.
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Mass of Pycnometer with Water: The pycnometer is emptied, cleaned, and filled with distilled

water. Its mass is then determined.

Temperature: The temperature of the liquid is recorded.

Calculation: The density of the liquid is calculated using the following formula: Density of

liquid = [(Mass of pycnometer + liquid) - (Mass of empty pycnometer)] / [(Mass of

pycnometer + water) - (Mass of empty pycnometer)] x Density of water at the measured

temperature.

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Apparatus:

Test tubes

Graduated cylinder or pipette

Vortex mixer or stirring rod

Balance

Procedure:

Qualitative Assessment: A small, measured amount of the solute (e.g., 0.1 g of a solid or 0.1

mL of a liquid) is added to a test tube containing a specific volume of the solvent (e.g., 3 mL

of water). The mixture is agitated vigorously for a set period. Visual observation determines if

the solute has dissolved.

Quantitative Measurement:

A saturated solution is prepared by adding an excess of the solute to a known volume of

the solvent at a specific temperature.

The mixture is stirred or agitated until equilibrium is reached (no more solute dissolves).
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A known volume of the saturated solution is carefully removed, ensuring no undissolved

solute is transferred.

The solvent is evaporated from the sample, and the mass of the remaining solute is

determined.

The solubility is then expressed as grams of solute per 100 mL or 100 g of solvent.

Measurement of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material.

Apparatus:

Refractometer (e.g., an Abbe refractometer)

Dropper or pipette

Constant temperature water bath (optional, for precise measurements)

Procedure:

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: A few drops of the liquid sample (dibromomethane) are placed on the

prism of the refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature at

which the measurement is taken should also be recorded, as the refractive index is

temperature-dependent.
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Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the systematic determination of the

physical properties of an unknown chemical compound.
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Workflow for Physical Property Determination of a Chemical Compound

Obtain Pure Sample of Compound

Determine Physical State
(Solid, Liquid, Gas)

Solid Liquid

Determine Melting Point Determine Boiling Point

Determine Density (Solid) Determine Density (Liquid)

Determine Solubility
(in various solvents)

Measure Refractive Index

 (if liquid or can be dissolved)

Analyze and Tabulate Data

Report Findings

Click to download full resolution via product page

Caption: Logical workflow for determining the physical properties of a chemical compound.
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Conclusion
This technical guide provides a consolidated and detailed overview of the key physical

properties of dibromomethane, along with standardized experimental protocols for their

determination. The presented data and methodologies are essential for the safe and effective

use of this compound in research and development. The logical workflow diagram further offers

a systematic approach for the characterization of chemical substances. It is anticipated that this

guide will serve as a valuable and practical resource for its intended scientific audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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